Cas no 326912-28-1 (3-2-(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)hydrazin-1-yl-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 3-2-(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)hydrazin-1-yl-N,N-diethylbenzene-1-sulfonamide
• CAS No: 326912-28-1
• MF: C₁₄H₁₇N₅O₄S₂
• MW: 383.4458796978
• CID: 6448950
• Update Time: 2025-07-02

3-2-(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)hydrazin-1-yl-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-2-(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)hydrazin-1-yl-N,N-diethylbenzene-1-sulfonamide
• Benzenesulfonamide, N,N-diethyl-3-[2-(tetrahydro-4,6-dioxo-2-thioxo-5(2H)-pyrimidinylidene)hydrazinyl]-

• Inchi： 1S/C14H17N5O4S2/c1-3-19(4-2)25(22,23)10-7-5-6-9(8-10)17-18-11-12(20)15-14(24)16-13(11)21/h5-8,17H,3-4H2,1-2H3,(H2,15,16,20,21,24)
• InChI Key： ARFRJLRJEUDVMO-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC)(=O)=O)=CC=CC(N/N=C2\C(=O)NC(=S)NC\2=O)=C1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 2.98±0.20(Predicted)

Additional information on 3-2-(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)hydrazin-1-yl-N,N-diethylbenzene-1-sulfonamide

3-(2-(4,6-Dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)hydrazin-1-yl)-N,N-diethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 326912-28-1, known as 3-(2-(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)hydrazin-1-yl)-N,N-diethylbenzene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a benzene ring substituted with a sulfonamide group and a hydrazine derivative. The presence of the sulfanylidene group further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a bioisostere in drug design, where it can replace certain functional groups in existing drugs to improve pharmacokinetic properties without significantly altering the biological activity. This has led to its consideration in the development of new therapeutic agents targeting various diseases, including cancer and infectious diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the diazinane ring system and the subsequent coupling with the hydrazine derivative. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product, making it more feasible for large-scale production.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes involved in inflammatory pathways. For instance, studies have shown that it can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, this compound has been investigated for its potential as an agrochemical. Its ability to inhibit plant pathogens has been tested in laboratory settings, showing promising results against fungal and bacterial strains. This opens up possibilities for its use as a fungicide or bactericide in agriculture, contributing to sustainable crop protection strategies.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation due to its susceptibility to microbial attack. This suggests that it has a relatively low environmental footprint compared to other synthetic chemicals.

In conclusion, 3-(2-(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)hydrazin-1-yl)-N,N-diethylbenzenesulfonamide (CAS No. 3269128-) represents a versatile and innovative chemical entity with applications spanning medicinal chemistry, agriculture, and environmental science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel compounds with tailored biological activities.